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Introduction
Bromodimethylsulfonium bromide (BDMS) has emerged as an efficient and versatile

reagent for promoting Michael additions, a fundamental carbon-carbon and carbon-heteroatom

bond-forming reaction in organic synthesis. This document provides detailed application notes

and protocols for the use of BDMS in aza-Michael and thia-Michael additions, offering a

practical guide for researchers in organic chemistry and drug development. BDMS serves as a

mild and effective catalyst, often enabling reactions to proceed under solvent-free conditions at

room temperature with high yields and short reaction times.

Aza-Michael Addition of Amines to Electron-
Deficient Alkenes
The addition of amines to α,β-unsaturated carbonyl compounds, known as the aza-Michael

addition, is a crucial transformation for the synthesis of β-amino carbonyl derivatives, which are

important precursors for various biologically active molecules. Bromodimethylsulfonium
bromide has been demonstrated to be an effective catalyst for this reaction, providing

excellent yields under mild, solvent-free conditions.[1][2][3]
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The following table summarizes the quantitative data for the BDMS-catalyzed aza-Michael

addition of various amines to different Michael acceptors. The reactions are generally fast and

high-yielding.

Entry Amine
Michael
Acceptor

Time (min) Yield (%)

1 Aniline
Methyl vinyl

ketone
10 92

2 p-Toluidine
Methyl vinyl

ketone
12 94

3 p-Anisidine
Methyl vinyl

ketone
15 95

4 p-Chloroaniline
Methyl vinyl

ketone
20 90

5 Benzylamine
Methyl vinyl

ketone
8 96

6 n-Butylamine
Methyl vinyl

ketone
5 98

7 Aniline Ethyl acrylate 15 90

8 Benzylamine Ethyl acrylate 10 94

9 Aniline Acrylonitrile 25 88

10 Benzylamine Acrylonitrile 15 92

Data sourced from studies on BDMS-mediated Michael additions of amines.

Experimental Protocol: General Procedure for Aza-
Michael Addition
Materials:

Amine (1.0 mmol)
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Michael acceptor (1.2 mmol)

Bromodimethylsulfonium bromide (BDMS) (0.05 mmol, 5 mol%)

Ethyl acetate

Water

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask, add the amine (1.0 mmol) and the Michael acceptor (1.2 mmol).

To this mixture, add bromodimethylsulfonium bromide (0.05 mmol).

Stir the reaction mixture at room temperature.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Upon completion of the reaction, add water (10 mL) to the reaction mixture and extract with

ethyl acetate (3 x 10 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography on silica gel (eluent: ethyl

acetate/hexane) to afford the pure β-amino carbonyl compound.

Thia-Michael Addition of Thiols to α,β-Unsaturated
Ketones
The conjugate addition of thiols to electron-deficient alkenes, or the thia-Michael addition, is a

highly efficient method for the formation of carbon-sulfur bonds, leading to valuable β-thio-

carbonyl compounds. BDMS has been shown to be a highly effective catalyst for this

transformation, facilitating rapid reactions in high yields under solvent-free conditions.
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Data Presentation: Thia-Michael Addition
The following table presents the results for the BDMS-catalyzed thia-Michael addition of

various thiols to α,β-unsaturated ketones. The reactions are typically completed within a few

minutes at room temperature.

Entry Thiol
α,β-
Unsaturated
Ketone

Time (min) Yield (%)

1 Thiophenol Chalcone 3 95

2
4-

Chlorothiophenol
Chalcone 4 92

3
4-

Methylthiophenol
Chalcone 3 96

4 Thiophenol
Benzylidenaceto

ne
3 94

5
4-

Chlorothiophenol

Benzylidenaceto

ne
5 90

6 Thiophenol
2-Cyclohexen-1-

one
5 93

7
Benzyl

mercaptan
Chalcone 4 91

8
Benzyl

mercaptan

Benzylidenaceto

ne
5 89

9 Thiophenol
Methyl vinyl

ketone
3 96

10
4-

Methylthiophenol

Methyl vinyl

ketone
3 95

Data sourced from studies on BDMS-mediated Michael additions of thiols.
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Experimental Protocol: General Procedure for Thia-
Michael Addition
Materials:

Thiol (1.0 mmol)

α,β-Unsaturated ketone (1.0 mmol)

Bromodimethylsulfonium bromide (BDMS) (0.05 mmol, 5 mol%)

Water

Ethyl acetate

Procedure:

To a stirred mixture of equimolar amounts of the thiol (1.0 mmol) and the α,β-unsaturated

ketone (1.0 mmol) in a round-bottom flask, add bromodimethylsulfonium bromide (0.05

mmol).

Continue stirring the reaction mixture at room temperature for 3-5 minutes.

Monitor the completion of the reaction using Thin Layer Chromatography (TLC).

After the reaction is complete, dilute the mixture with water and extract with ethyl acetate.

Wash the organic layer with water, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to obtain the crude product.

The crude product can be further purified by column chromatography if necessary.

Visualizations
Proposed Catalytic Cycle for BDMS-Mediated Michael
Addition
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Proposed Catalytic Cycle
Bromodimethylsulfonium
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Regeneration

Michael Adduct

Proton Transfer

Click to download full resolution via product page

Caption: Proposed catalytic cycle for the BDMS-mediated Michael addition.

General Experimental Workflow for Michael Addition
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General Experimental Workflow
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Caption: A typical experimental workflow for BDMS-catalyzed Michael additions.
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Logical Relationship of Reaction Components

Reactant to Product Relationship

Reactants

Amine or Thiol
(Michael Donor)

β-Amino or β-Thio Carbonyl
(Michael Adduct)

α,β-Unsaturated Carbonyl
(Michael Acceptor)

BDMS
(Catalyst)

 facilitates
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Caption: Logical diagram showing the transformation of reactants to the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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